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Compound of Interest

Compound Name: Acetylcaranine

Cat. No.: B084039

This guide provides crucial safety and logistical information for laboratory professionals
handling Acetyl-L-carnitine (also known as N-Acetyl-L-carnitine HCI, CAS 5080-50-2).
Adherence to these procedures is vital for ensuring personal safety and maintaining a secure
research environment.

Compound Identification and Hazards

Identifier Value Reference

(R)-2-(Acetyloxy)-3-carboxy-
Chemical Name N,N,N-trimethyl-1- [1]

propanaminium chloride

CAS Number 5080-50-2 [213114115]

Physical Form White powder [1]

Causes skin irritation, serious
] eye irritation, and may cause
Primary Hazards ) o
respiratory irritation.[1][2][3][6]

[71(8]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is mandatory to mitigate the risks of exposure. The following

table outlines the minimum required PPE for handling Acetyl-L-carnitine powder.

Protection Type

Required Equipment

Specifications & Best
Practices

Eye and Face Protection

Safety glasses with side-
shields or safety goggles.[1]

Must conform to EN166 (EU)
or NIOSH (US) standards.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile).

Inspect gloves for integrity
before each use. Use proper
glove removal technique to
avoid skin contact.[1] Dispose
of contaminated gloves

immediately after use.[1]

Lab coat or impervious

clothing.

Must be worn at all times when
handling the compound.[1]

Respiratory Protection

NIOSH/CEN approved

respirator.

For nuisance exposures, a
P95 (US) or P1 (EU EN 143)
particle respirator is
recommended. For higher-
level protection, use
OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator
cartridges.[1]

Operational Plan: From Receipt to Disposal

Safe handling of Acetyl-L-carnitine requires a systematic approach at every stage. The

following workflow diagram and procedural steps provide a clear guide for laboratory

personnel.
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Caption: Workflow for Safe Handling of Acetyl-L-carnitine.
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Step-by-Step Handling Procedures:

Receiving and Storage: Upon receipt, store the container in a cool, dry, and well-ventilated
area. Keep the container tightly closed.

Donning PPE: Before handling, put on all required personal protective equipment as detailed
in the table above.

Weighing: Conduct all weighing of the powder within a certified chemical fume hood to
prevent inhalation of dust.[9]

Dissolving: When preparing solutions, add the powder to the solvent slowly. Cap and vortex
or sonicate to dissolve.

Handling Solutions: Always handle solutions within the fume hood. Avoid direct contact with
skin and eyes.

Spill Cleanup: In case of a spill, avoid creating dust.[1]

o For minor spills, clean up immediately using absorbent material.[6] Place waste in a
suitable, labeled container for disposal.[6]

o For major spills, evacuate personnel from the area and alert the appropriate safety officer.

[6]

Decontamination: After handling, thoroughly decontaminate all surfaces and equipment.
Wash hands thoroughly with soap and water.[1][3]

Waste Disposal: Dispose of all waste, including contaminated PPE, according to institutional
and local regulations. Do not allow the product to enter drains.[1][9]

First Aid Procedures

In the event of exposure, immediate action is critical.
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Exposure Type First Aid Measures

Immediately rinse with plenty of water for at

least 15 minutes.[1][7] Remove contact lenses if
Eye Contact i )

present and easy to do so.[1] Seek immediate

medical attention.[1]

Wash off immediately with soap and plenty of
Skin Contact water.[1][7] Remove contaminated clothing.[7] If

skin irritation occurs, consult a physician.[7]

Move the person to fresh air.[1][7] If breathing is
Inhalation difficult or stops, provide artificial respiration.[1]
[4] Seek immediate medical attention.[7]

Do NOT induce vomiting.[7] Rinse mouth with
) water.[1] Never give anything by mouth to an
Ingestion . . .
unconscious person.[1][7] Seek immediate

medical attention.[1]

Disposal Plan

Proper disposal is essential to prevent environmental contamination and ensure regulatory
compliance.

Waste Categorization and Disposal Workflow
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Caption: Disposal Workflow for Acetyl-L-carnitine Waste.
Disposal Procedures:

e Segregation: Collect all waste contaminated with Acetyl-L-carnitine separately from other
laboratory waste. This includes unused product, contaminated PPE, and disposable labware.

+ Containment: Place all waste into clearly labeled, sealed, and suitable containers for
disposal.[1][6]

» Disposal: Arrange for disposal through a licensed professional waste disposal service.[3] Do
not dispose of with household garbage or allow it to reach the sewage system.[2]

Note on Experimental Protocols and Quantitative Data: The safety data sheets for Acetyl-L-
carnitine do not cite specific experimental methodologies, and the toxicological properties have
not been fully investigated.[1][7] No quantitative occupational exposure limits have been
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established.[2][3] Therefore, it is imperative to handle this compound with the utmost caution,
adhering to the principle of minimizing all potential exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for Acetyl-L-
Carnitine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084039#personal-protective-equipment-for-handling-
acetylcaranine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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